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Compound of Interest

Compound Name: 5-(Carboxyhydroxymethyl)uridine

Cat. No.: B1257005

Chemical Profile & Hazard Identification

Before initiating disposal, you must validate the physical state and chemical nature of the waste
stream. 5-(Carboxyhydroxymethyl)uridine is a modified nucleoside often used as a reference
standard in tRNA research or as a synthetic intermediate in nucleoside analog development.

Property Specification
Chemical Name 5-(Carboxyhydroxymethyl)uridine
Abbreviation chm3U

934743-11-0 (Acid form); 89665-83-8 (Methyl

CAS Number o

ester derivative)
Physical State Solid (Crystalline powder)
Solubility Soluble in Water, DMSO, Methanol

Irritant (SKin Irrit. 2, Eye Irrit.[1][2][3][4] 2A,
STOT SE 3)

Hazard Classification

Not P-listed or U-listed; treat as Non-Regulated
RCRA Status Hazardous Waste unless mixed with listed

solvents.
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Critical Safety Directive

While chm>U is not classified as acutely toxic, modified nucleosides can exhibit biological
activity. Treat all waste as potentially bioactive. Do not dispose of via sanitary sewer (sink) or
regular trash.

Pre-Disposal Segregation & Handling

Effective disposal begins at the bench. Segregation prevents dangerous chemical
incompatibilities and reduces disposal costs.

A. Solid Waste (Pure Compound & Debris)

o Pure Substance: Expired or degraded powder must be collected in a dedicated wide-mouth
jar.

o Contaminated Debris: Weigh boats, gloves, and pipette tips contaminated with chm>U
should be segregated from general lab trash.

o Container: Use High-Density Polyethylene (HDPE) or amber glass containers.

B. Liquid Waste (Stock Solutions & Reaction Mixtures)

Liquid waste must be segregated based on the solvent matrix.
e Aqueous Stream: Solutions where water is >90% of the volume (e.g., buffers, cell media).
e Organic Stream: Solutions containing DMSO, Methanol, or Acetonitrile.

o Note: Do not mix oxidizers (e.g., peroxides) with organic nucleoside waste.
Step-by-Step Disposal Protocols

Protocol 1: Solid Waste Disposal

o Containment: Transfer solid chm>U into a screw-top container. Double-bag contaminated
debris (gloves/tips) in clear polyethylene bags (minimum 4 mil thickness).

o Labeling: Affix a hazardous waste tag.
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o Chemical Name: Write "5-(Carboxyhydroxymethyl)uridine" (Do not use abbreviations
like chm>U).

o Hazard Checkbox: Mark "Irritant” and "Toxic" (precautionary).

o Storage: Store in a satellite accumulation area (SAA) until pickup.

Protocol 2: Liquid Waste Disposal

e pH Check: Ensure the waste stream is neutral (pH 5-9). If the nucleoside was in an
acidic/basic reaction, neutralize carefully before adding to the waste carboy to prevent heat
generation.

e Solvent Compatibility:
o Agueous: Pour into the "Blue” (or site-specific) aqueous waste carboy.

o Organic: Pour into the "Red" (or site-specific) solvent waste carboy (e.g., Halogenated vs.
Non-Halogenated).

e Rinsing: Triple-rinse empty stock vials with the compatible solvent. Add the first rinse to the
liquid waste container. Subsequent rinses can often be treated as non-hazardous if the
solvent itself is non-hazardous (check local EHS rules).

Protocol 3: Empty Container Management

o Triple Rinse: Rinse the original manufacturer bottle three times with a solvent capable of
dissolving the residue (e.g., water or methanol).

o Deface Label: Use a permanent marker to cross out the chemical name and hazard
symbols.

e Disposal:
o If rinsed with water: Recycle or trash (glass/plastic).[5]

o If rinsed with solvent: Let the solvent evaporate in a fume hood (if permitted) or dispose of
the container as solid hazardous waste.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1257005?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Decision Logic & Workflow

The following diagram illustrates the decision process for segregating and disposing of chm>U
waste streams.

Waste Generation:
5-(Carboxyhydroxymethyl)uridine

Determine Physical State
Solid Waste Type Solvent Matrix

Pure Chemical/Powder Contaminated Debris Aqueous (>90% Water)

(Gloves, Tips)

Container: Wide-mouth HDPE
or Double-bagged

Organic (DMSO, MeOH)

Container: Aqueous Waste Carboy Container: Solvent Waste Carboy

Action: Affix Hazardous Waste Label
(Full Chemical Name)

Storage: Satellite Accumulation Area
(Secondary Containment)

Final Step: EHS/Contractor Pickup
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Figure 1: Decision matrix for segregating 5-(Carboxyhydroxymethyl)uridine waste streams
based on physical state and solvent composition.

Emergency Procedures (Spill Response)
In the event of a spill, immediate action is required to prevent exposure and contamination.[6]
 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

e PPE: Don nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. If
powder is airborne, use an N95 respirator or work within a fume hood.

¢ Containment:

o Powder Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste
container.

o Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads).[1]

o Decontamination: Clean the surface with a 10% bleach solution (to degrade nucleic acid
residues) followed by a water rinse. Collect all cleanup materials as hazardous solid waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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